3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95%

• IUPAC Name: 3-fluoro-4-(4-methoxy-3-methylphenyl)phenol
• InChI: InChI=1S/C14H13FO2/c1-9-7-10(3-6-14(9)17-2)12-5-4-11(16)8-13(12)15/h3-8,16H,1-2H3
• InChI Key: LYBIZCNNPKSYMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=C(C=C2)O)F)OC
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID00684268
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261893-72-4

Description

3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% (3F4MMPP95), is a synthetic compound that has been used in scientific research applications in recent years. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a reagent in the synthesis of organometallic compounds. In addition, 3F4MMPP95 has been studied for its potential biochemical and physiological effects.

Scientific Research Applications

3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a reagent in the synthesis of organometallic compounds. In addition, 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as the enzymes involved in the synthesis of fatty acids and cholesterol. It is also thought to interact with certain membrane proteins, such as G-protein coupled receptors, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% are still being studied. Preliminary studies suggest that 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% may have anti-inflammatory, anti-oxidant, and anti-cancer effects. It may also have a role in modulating lipid metabolism and in the regulation of blood glucose levels.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% in lab experiments is its relatively low cost and easy availability. In addition, it is a relatively stable compound and is not easily degraded. However, there are certain limitations to its use. For example, it is not soluble in water, so it must be dissolved in a suitable solvent before use. In addition, it is not very soluble in organic solvents, so it must be used in small quantities.

Future Directions

There are many potential future directions for the use of 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% in scientific research. For example, further research is needed to better understand its biochemical and physiological effects. In addition, studies are needed to explore its potential use as a drug or a therapeutic agent. It may also be useful in the development of new synthetic methods and catalysts. Finally, further research is needed to better understand its mechanism of action and to develop more efficient synthetic methods for its production.

Synthesis Methods

3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95% is synthesized from 4-methoxy-3-methylphenol, which is a starting material in the synthesis of 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95%. This is done by a process called fluorination. In this process, the 4-methoxy-3-methylphenol is treated with a fluorinating agent, such as N-fluoro-2-nitrobenzene sulfonyl fluoride, to produce 3-Fluoro-4-(4-methoxy-3-methylphenyl)phenol, 95%. The reaction is carried out in a solvent, typically acetonitrile, at a temperature of around 80°C. This reaction is usually complete within 2-3 hours.